2-(3-Chlorophenyl)-5-((3-methylpiperidin-1-yl)methyl)benzo[d]oxazole

• Molecular Formula: C20H21ClN2O
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-5-[(3-methylpiperidin-1-yl)methyl]-1,3-benzoxazole
• InChI: InChI=1S/C20H21ClN2O/c1-14-4-3-9-23(12-14)13-15-7-8-19-18(10-15)22-20(24-19)16-5-2-6-17(21)11-16/h2,5-8,10-11,14H,3-4,9,12-13H2,1H3
• InChI Key: IKENETOOBLKRDK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)Cl

Description

The compound features a benzo[d]oxazole core substituted at position 2 with a 3-chlorophenyl group and at position 5 with a (3-methylpiperidin-1-yl)methyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Chlorophenyl)-5-((3-methylpiperidin-1-yl)methyl)benzo[d]oxazole typically involves the following steps:

Formation of the Benzo[d]oxazole Core: This can be achieved through the cyclization of o-aminophenol with a suitable carboxylic acid derivative.

Introduction of the 3-Chlorophenyl Group: This step often involves a nucleophilic aromatic substitution reaction where a chlorinated aromatic compound is reacted with the benzo[d]oxazole core.

Attachment of the 3-Methylpiperidin-1-ylmethyl Group: This can be done through a reductive amination reaction where the benzo[d]oxazole core is reacted with 3-methylpiperidine and a suitable aldehyde or ketone.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-(3-Chlorophenyl)-5-((3-methylpiperidin-1-yl)methyl)benzo[d]oxazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Oxidized derivatives of the benzo[d]oxazole core.

Reduction: Reduced derivatives with hydrogenated aromatic rings.

Substitution: Substituted derivatives with various functional groups replacing the chlorine atom.

Scientific Research Applications

2-(3-Chlorophenyl)-5-((3-methylpiperidin-1-yl)methyl)benzo[d]oxazole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated as a potential drug candidate for various diseases.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(3-Chlorophenyl)-5-((3-methylpiperidin-1-yl)methyl)benzo[d]oxazole depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Substituent Variations on the Benzo[d]oxazole Core

Table 1: Key Structural Differences in Substituted Benzo[d]oxazoles

Compound Name	Position 2 Substituent	Position 5 Substituent	Additional Groups	Source
Target Compound	3-Chlorophenyl	(3-Methylpiperidin-1-yl)methyl	None
2-(3-Chlorophenyl)-5-methyl-4-(piperazin-1-ylmethyl)oxazole	3-Chlorophenyl	Piperazin-1-ylmethyl (position 4)	Methyl at position 5
2-(2-Chlorophenyl)-4-(4-methylphenyl)sulfonyl-5-(4-methylpiperazin-1-yl)-1,3-oxazole	2-Chlorophenyl	4-Methylpiperazin-1-yl (position 5)	Sulfonyl at position 4
4-(Benzo[d][1,3]dioxol-5-yl)-5-(4-morpholinophenyl)oxazole	Benzo[d][1,3]dioxol-5-yl	Morpholino-phenyl	None
2-(5-Bromonaphthalen-1-yl)-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzo[d]oxazole	5-Bromonaphthalen-1-yl	Trifluoromethyl-diazirinyl	None

Key Observations :

• Chlorophenyl Position: The 3-chlorophenyl group in the target compound (vs.
• Amine Substituents: The 3-methylpiperidine group offers moderate lipophilicity compared to piperazine (more polar, ) or morpholino (high polarity, ). Piperidine’s six-membered ring provides conformational flexibility, while morpholino’s oxygen atom increases solubility.
• Functional Groups : Sulfonyl () and diazirinyl () groups introduce polarity or photoreactivity, respectively, which are absent in the target compound.

Physicochemical Properties

Table 2: Comparative Physical Data

Compound Name	Melting Point (°C)	Carbon Content (%)	Nitrogen Content (%)	Source
Target Compound	Not reported	~59 (estimated)	~5 (estimated)	-
Piperazine analog (compound 21 in )	177–178	59.27	5.60
Sulfonyl-containing oxazole ()	Not reported	Not reported	Not reported
Diazirinyl derivative (compound 26 in )	Not reported	48.20	7.30

Key Observations :

• The target compound’s carbon and nitrogen content is likely comparable to other benzo[d]oxazole derivatives (e.g., ~59% C, ~5% N as in ).
• Melting points for similar HCl salts (e.g., 177–178°C in ) suggest moderate crystallinity, which may vary with substituent bulkiness.

Comparison with Analogs :

• Piperazine Derivatives : Synthesized via nucleophilic substitution of chloromethyl intermediates with piperazine (yields ~60–72%, ).
• Sulfonyl Derivatives : Introduced via sulfonation reactions, as seen in .
• Diazirinyl Probes : Require specialized reagents like trifluoromethyl-diazirine, limiting scalability .